Cas no 112777-57-8 (Benzoic acid, 3-(benzoyloxy)-4-methoxy-)

Benzoic acid, 3-(benzoyloxy)-4-methoxy- structure
112777-57-8 structure
Product Name:Benzoic acid, 3-(benzoyloxy)-4-methoxy-
CAS No:112777-57-8
MF:C15H12O5
MW:272.252784729004
CID:1200740
PubChem ID:21187940
Update Time:2025-04-20

Benzoic acid, 3-(benzoyloxy)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(benzoyloxy)-4-methoxy-
    • 3-benzoyloxy-4-methoxybenzoic acid
    • SCHEMBL7343217
    • 112777-57-8
    • 3-(Benzoyloxy)-4-methoxybenzoic acid
    • 3-benzoyloxy-4-methoxy-benzoic acid
    • DTXSID90611225
    • YELAJXSLRPYVES-UHFFFAOYSA-N
    • Inchi: 1S/C15H12O5/c1-19-12-8-7-11(14(16)17)9-13(12)20-15(18)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)
    • InChI Key: YELAJXSLRPYVES-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=C(C(=O)O)C=CC=1OC

Computed Properties

  • Exact Mass: 272.06847348g/mol
  • Monoisotopic Mass: 272.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.8Ų
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